Cas no 1352523-36-4 ((3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone)

• Product Name: (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone
• CAS No: 1352523-36-4
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 5159445
• Update Time: 2025-06-20

(3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone
• Methanone, [2-(3-methyl-4-pyridinyl)-1-piperidinyl]phenyl-

• Inchi： 1S/C18H20N2O/c1-14-13-19-11-10-16(14)17-9-5-6-12-20(17)18(21)15-7-3-2-4-8-15/h2-4,7-8,10-11,13,17H,5-6,9,12H2,1H3
• InChI Key： RKWCGVMWYNJJBX-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1C1C=CN=CC=1C)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 280.158
• Monoisotopic Mass: 280.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2A^2

Additional information on (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone

Introduction to (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone (CAS No. 1352523-36-4)

(3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1352523-36-4, belongs to a class of molecules known for their potential applications in medicinal chemistry. The intricate arrangement of its atoms and functional groups makes it a subject of interest for scientists exploring novel therapeutic agents.

The molecular framework of (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone consists of a bipyridine core substituted with a phenyl group and a methanone moiety. This structural configuration is particularly noteworthy because bipyridine derivatives are widely recognized for their ability to interact with various biological targets. The presence of the methyl group at the 3-position enhances the compound's complexity and may contribute to its unique chemical properties.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to human health. Among these efforts, compounds featuring bipyridine scaffolds have emerged as promising candidates due to their versatility in binding to proteins and enzymes. The specific arrangement of atoms in (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone suggests that it may exhibit inhibitory or activating effects on certain targets, making it a valuable compound for further investigation.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers are increasingly leveraging computational methods and high-throughput screening to identify molecules with desirable pharmacological profiles. The structural features of (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone make it an attractive candidate for these approaches. Its ability to engage with biological systems in multiple ways could lead to the development of novel therapeutic strategies.

The bipyridine moiety is particularly noteworthy because it is known to form stable complexes with metal ions and other small molecules. This property has been exploited in various applications, including the development of anticancer agents and antimicrobial compounds. The phenyl group and methanone moiety further contribute to the compound's reactivity and may enable interactions with additional biological targets. These features collectively make (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone a compound of great interest for medicinal chemists.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. The conformational flexibility of (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone may allow it to adopt multiple shapes that optimize its binding affinity to biological targets. This adaptability is crucial for developing effective drugs that can interact precisely with their intended targets without causing off-target effects.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in building bipyridine derivatives like this one.

In conclusion, (3-Methyl-3,4,5,6-tetrahydro-2H-[2,4]bipyridinyl-1-yl)-phenyl-methanone (CAS No. 1352523-36-4) represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and potential biological activities make it a promising candidate for further exploration. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.